(3Z)-1-allyl-3-[2-(2-methoxyphenyl)-6-oxo[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]-1,3-dihydro-2H-indol-2-one

Specification

• Molecular Formula: C22H16N4O3S
• Molecular Weight: 416.5 g/mol
• IUPAC Name: (5Z)-2-(2-methoxyphenyl)-5-(2-oxo-1-prop-2-enylindol-3-ylidene)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• Standard InChI: InChI=1S/C22H16N4O3S/c1-3-12-25-15-10-6-4-8-13(15)17(20(25)27)18-21(28)26-22(30-18)23-19(24-26)14-9-5-7-11-16(14)29-2/h3-11H,1,12H2,2H3/b18-17-
• Standard InChI Key: UKFRLQRQJLBRNI-ZCXUNETKSA-N
• Isomeric SMILES: COC1=CC=CC=C1C2=NN3C(=O)/C(=C/4\C5=CC=CC=C5N(C4=O)CC=C)/SC3=N2
• Canonical SMILES: COC1=CC=CC=C1C2=NN3C(=O)C(=C4C5=CC=CC=C5N(C4=O)CC=C)SC3=N2

Introduction

The compound (3Z)-1-allyl-3-[2-(2-methoxyphenyl)-6-oxothiazolo[3,2-b]triazol-5(6H)-ylidene]-1,3-dihydro-2H-indol-2-one is a complex organic molecule featuring multiple heterocyclic rings, including thiazole, triazole, and indole moieties. This structural complexity contributes to its potential biological activities, making it a subject of interest in medicinal chemistry and pharmacology.

Key Features:

• Molecular Formula: C22H16N4O3S

• Molecular Weight: Approximately 434.4 g/mol

• CAS Number: 656830-26-1

Synthesis and Chemical Reactivity

The synthesis of this compound typically involves multi-step organic reactions. While specific synthetic pathways are not detailed here, compounds of similar structural complexity often utilize techniques such as condensation reactions and cyclization processes. The compound can undergo various chemical reactions typical for heterocycles, including substitution and addition reactions.

Synthesis Approaches:

• Multi-step Organic Synthesis: Involves the formation of the indole ring and subsequent attachment of the thiazolo-triazole moiety.

• Cyclization Reactions: Used to form the thiazole and triazole rings.

Biological Activities and Potential Applications

Compounds similar to (3Z)-1-allyl-3-[2-(2-methoxyphenyl)-6-oxothiazolo[3,2-b]triazol-5(6H)-ylidene]-1,3-dihydro-2H-indol-2-one have shown significant biological activities, including antimicrobial and anticancer effects. The unique combination of functional groups in this compound may confer distinct biological activities.

Potential Applications:

• Medicinal Chemistry: Potential use in drug development due to its complex structure and biological activity.

• Pharmacology: Studies on its interactions with biological macromolecules could provide insights into its mechanism of action.

Research Findings and Future Directions

Research into the interactions of this compound with biological macromolecules (like proteins and nucleic acids) could provide insights into its mechanism of action. Further studies are warranted to fully elucidate its properties and applications.

Future Research Directions:

• Biochemical Assays: To validate specific biological targets.

• Molecular Docking Studies: To understand binding affinities and interaction modes with target proteins.